molecular formula C14H14F2N2O2 B6494692 N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide CAS No. 1334370-86-3

N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide

Cat. No. B6494692
CAS RN: 1334370-86-3
M. Wt: 280.27 g/mol
InChI Key: GTGFCUZDGULLNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide” is a chemical compound that belongs to the class of azetidines . Azetidines are organic compounds containing a saturated, four-membered heterocyclic ring with one nitrogen atom and three carbon atoms .


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an azetidine ring, a cyclopropyl group attached to the nitrogen atom of the ring, and a 3,4-difluorobenzoyl group and a carboxamide group attached to the first and third carbon atoms of the ring, respectively .

Scientific Research Applications

Antibacterial Properties

1,3,4-Oxadiazole derivatives, including F6125-3543, have demonstrated antibacterial activity. These compounds can inhibit the growth of various bacterial strains, making them potential candidates for novel antibiotics .

Antiviral Effects

F6125-3543 and related oxadiazole derivatives exhibit antiviral properties. They may interfere with viral replication or entry, providing a basis for antiviral drug development .

Blood Pressure Regulation

Certain 1,3,4-oxadiazole compounds, including F6125-3543, have been investigated for their blood pressure-lowering effects. These molecules may act as vasodilators or modulate vascular tone .

Antifungal Activity

F6125-3543 derivatives have shown promise as antifungal agents. They could be useful in treating fungal infections in both humans and plants .

Antineoplastic and Anticancer Potential

Oxadiazole-based compounds, including F6125-3543, exhibit antineoplastic and anticancer properties. They may interfere with cancer cell growth, proliferation, or metastasis .

Antioxidant, Anti-Inflammatory, and Analgesic Effects

F6125-3543 derivatives may possess antioxidant properties, reduce inflammation, and alleviate pain. These multifaceted effects make them interesting candidates for therapeutic interventions .

In addition to the above, oxadiazole-based compounds can also serve as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity . As research continues, these molecules may find applications in both medicine and agriculture.

Mechanism of Action

The mechanism of action of this compound is not known as it is a novel compound and there’s no available literature detailing its biological activity or potential applications .

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further investigated for potential uses in various fields, such as medicinal chemistry .

properties

IUPAC Name

N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14F2N2O2/c15-11-4-1-8(5-12(11)16)14(20)18-6-9(7-18)13(19)17-10-2-3-10/h1,4-5,9-10H,2-3,6-7H2,(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTGFCUZDGULLNG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1NC(=O)C2CN(C2)C(=O)C3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14F2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclopropyl-1-(3,4-difluorobenzoyl)azetidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.